Norcholic acid
Norcholic acid
Norcholic acid is a bile acid.
Brand Name:
Vulcanchem
CAS No.:
60696-62-0
VCID:
VC21131374
InChI:
InChI=1S/C23H38O5/c1-12(8-20(27)28)15-4-5-16-21-17(11-19(26)23(15,16)3)22(2)7-6-14(24)9-13(22)10-18(21)25/h12-19,21,24-26H,4-11H2,1-3H3,(H,27,28)/t12-,13+,14-,15-,16+,17+,18-,19+,21+,22+,23-/m1/s1
SMILES:
CC(CC(=O)O)C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)O)C)O)O)C
Molecular Formula:
C23H38O5
Molecular Weight:
394.5 g/mol
Norcholic acid
CAS No.: 60696-62-0
Cat. No.: VC21131374
Molecular Formula: C23H38O5
Molecular Weight: 394.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Norcholic acid is a bile acid. |
|---|---|
| CAS No. | 60696-62-0 |
| Molecular Formula | C23H38O5 |
| Molecular Weight | 394.5 g/mol |
| IUPAC Name | (3R)-3-[(3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]butanoic acid |
| Standard InChI | InChI=1S/C23H38O5/c1-12(8-20(27)28)15-4-5-16-21-17(11-19(26)23(15,16)3)22(2)7-6-14(24)9-13(22)10-18(21)25/h12-19,21,24-26H,4-11H2,1-3H3,(H,27,28)/t12-,13+,14-,15-,16+,17+,18-,19+,21+,22+,23-/m1/s1 |
| Standard InChI Key | SHUYNJFEXPRUGR-RTCCEZQESA-N |
| Isomeric SMILES | C[C@H](CC(=O)O)[C@H]1CC[C@@H]2[C@@]1([C@H](C[C@H]3[C@H]2[C@@H](C[C@H]4[C@@]3(CC[C@H](C4)O)C)O)O)C |
| SMILES | CC(CC(=O)O)C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)O)C)O)O)C |
| Canonical SMILES | CC(CC(=O)O)C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)O)C)O)O)C |
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